Cas no 2138566-80-8 (1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane
• CAS No: 2138566-80-8
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 6154784
• PubChem ID: 165793693
• Update Time: 2025-06-09

1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane
• 2138566-80-8
• EN300-1136513

• Inchi： 1S/C13H23BrO2/c1-11-4-6-13(10-14,7-5-11)16-9-8-15-12-2-3-12/h11-12H,2-10H2,1H3
• InChI Key： BWKVRBNOYHTEOX-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(C)CC1)OCCOC1CC1

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane

Research Briefing on 1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane (CAS: 2138566-80-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane (CAS: 2138566-80-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique cyclohexane derivative, featuring both bromomethyl and cyclopropoxyethoxy functional groups, has demonstrated potential in various applications ranging from medicinal chemistry to drug delivery systems. Recent studies have explored its utility as a versatile synthetic intermediate and its potential biological activities.

In synthetic chemistry applications, this compound has been investigated as a key building block for the development of novel drug candidates. The presence of the reactive bromomethyl group allows for facile functionalization, while the cyclopropoxyethoxy moiety contributes to enhanced lipophilicity and potential membrane permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of targeted kinase inhibitors, where the compound served as a crucial spacer element between pharmacophores.

Pharmacological research has revealed interesting properties of derivatives based on this scaffold. Preliminary in vitro studies conducted by a European research consortium in 2024 showed that certain analogs exhibit moderate inhibitory activity against inflammatory markers, particularly in pathways involving NF-κB signaling. The unique combination of cyclohexane rigidity and ether linkage flexibility appears to contribute to these observed effects, though detailed structure-activity relationship studies are still ongoing.

From a drug delivery perspective, researchers at several pharmaceutical companies have been exploring the potential of 2138566-80-8 as a component of prodrug systems. The compound's chemical structure allows for pH-sensitive release of active pharmaceutical ingredients, as demonstrated in a recent patent application (WO2023/154321) describing its use in targeted cancer therapies. The cyclopropoxyethoxy group appears to play a crucial role in controlling the hydrolysis kinetics of these prodrug constructs.

Recent advancements in analytical characterization have provided deeper insights into the compound's properties. A 2024 study employing advanced NMR techniques and X-ray crystallography (Acta Crystallographica Section E) revealed interesting conformational preferences of the molecule, which may explain its observed selectivity in biological systems. These structural insights are proving valuable for rational drug design approaches utilizing this scaffold.

Safety and toxicological assessments of 2138566-80-8 and its derivatives are currently being conducted by multiple research groups. Early results from in vitro cytotoxicity screens suggest a favorable safety profile at therapeutic concentrations, though comprehensive in vivo studies are still required. The compound's metabolic stability appears promising, with preliminary data showing resistance to first-pass metabolism in liver microsome assays.

The commercial availability and synthetic accessibility of 1-(bromomethyl)-1-(2-cyclopropoxyethoxy)-4-methylcyclohexane have contributed to its growing popularity in pharmaceutical research. Several contract research organizations now offer custom synthesis services for this compound and its derivatives, facilitating broader investigation of its potential applications. Current market analysis suggests increasing demand for this specialty chemical, particularly in oncology and inflammation research programs.

Future research directions for this compound family include exploration of its utility in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable novel linker designs. Additionally, computational modeling studies are underway to predict potential off-target effects and optimize the scaffold for specific therapeutic applications. The coming years are likely to see expanded investigation of this interesting chemical entity as its potential in drug discovery becomes increasingly apparent.